molecular formula C10H6Cl3NO3 B1361433 (E)-4-oxo-4-(2,4,5-trichloroanilino)-2-butenoic acid CAS No. 31460-72-7

(E)-4-oxo-4-(2,4,5-trichloroanilino)-2-butenoic acid

Cat. No.: B1361433
CAS No.: 31460-72-7
M. Wt: 294.5 g/mol
InChI Key: DSSMWFQGSGULFH-OWOJBTEDSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(E)-4-oxo-4-(2,4,5-trichloroanilino)-2-butenoic acid is a useful research compound. Its molecular formula is C10H6Cl3NO3 and its molecular weight is 294.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 137042. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

31460-72-7

Molecular Formula

C10H6Cl3NO3

Molecular Weight

294.5 g/mol

IUPAC Name

(E)-4-oxo-4-(2,4,5-trichloroanilino)but-2-enoic acid

InChI

InChI=1S/C10H6Cl3NO3/c11-5-3-7(13)8(4-6(5)12)14-9(15)1-2-10(16)17/h1-4H,(H,14,15)(H,16,17)/b2-1+

InChI Key

DSSMWFQGSGULFH-OWOJBTEDSA-N

SMILES

C1=C(C(=CC(=C1Cl)Cl)Cl)NC(=O)C=CC(=O)O

Isomeric SMILES

C1=C(C(=CC(=C1Cl)Cl)Cl)NC(=O)/C=C/C(=O)O

Canonical SMILES

C1=C(C(=CC(=C1Cl)Cl)Cl)NC(=O)C=CC(=O)O

Origin of Product

United States

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